Cas no 2171638-50-7 (2-cyclobutyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoacetic acid)
2-cyclobutyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-cyclobutyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoacetic acid
- 2171638-50-7
- 2-cyclobutyl-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]acetic acid
- EN300-1523072
-
- Inchi: 1S/C27H32N2O5/c1-27(2,15-14-23(30)28-24(25(31)32)17-8-7-9-17)29-26(33)34-16-22-20-12-5-3-10-18(20)19-11-4-6-13-21(19)22/h3-6,10-13,17,22,24H,7-9,14-16H2,1-2H3,(H,28,30)(H,29,33)(H,31,32)
- InChI Key: RRNAJAMBMLIEIQ-UHFFFAOYSA-N
- SMILES: OC(C(C1CCC1)NC(CCC(C)(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O
Computed Properties
- Exact Mass: 464.23112213g/mol
- Monoisotopic Mass: 464.23112213g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 34
- Rotatable Bond Count: 10
- Complexity: 727
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 105Ų
2-cyclobutyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1523072-1.0g |
2-cyclobutyl-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]acetic acid |
2171638-50-7 | 1g |
$0.0 | 2023-06-05 | ||
| Enamine | EN300-1523072-50mg |
2-cyclobutyl-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]acetic acid |
2171638-50-7 | 50mg |
$2829.0 | 2023-09-26 | ||
| Enamine | EN300-1523072-100mg |
2-cyclobutyl-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]acetic acid |
2171638-50-7 | 100mg |
$2963.0 | 2023-09-26 | ||
| Enamine | EN300-1523072-250mg |
2-cyclobutyl-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]acetic acid |
2171638-50-7 | 250mg |
$3099.0 | 2023-09-26 | ||
| Enamine | EN300-1523072-500mg |
2-cyclobutyl-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]acetic acid |
2171638-50-7 | 500mg |
$3233.0 | 2023-09-26 | ||
| Enamine | EN300-1523072-1000mg |
2-cyclobutyl-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]acetic acid |
2171638-50-7 | 1000mg |
$3368.0 | 2023-09-26 | ||
| Enamine | EN300-1523072-2500mg |
2-cyclobutyl-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]acetic acid |
2171638-50-7 | 2500mg |
$6602.0 | 2023-09-26 | ||
| Enamine | EN300-1523072-5000mg |
2-cyclobutyl-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]acetic acid |
2171638-50-7 | 5000mg |
$9769.0 | 2023-09-26 | ||
| Enamine | EN300-1523072-10000mg |
2-cyclobutyl-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]acetic acid |
2171638-50-7 | 10000mg |
$14487.0 | 2023-09-26 |
2-cyclobutyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoacetic acid Related Literature
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
Additional information on 2-cyclobutyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoacetic acid
Research Briefing on 2-cyclobutyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoacetic acid (CAS: 2171638-50-7)
In recent years, the compound 2-cyclobutyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoacetic acid (CAS: 2171638-50-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been explored for its potential applications in drug discovery, particularly in the development of peptide-based therapeutics. The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and the cyclobutyl moiety makes it a versatile intermediate in solid-phase peptide synthesis (SPPS), a cornerstone technique in modern peptide drug development.
Recent studies have focused on optimizing the synthesis and application of this compound. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role in the synthesis of cyclic peptides, which are increasingly recognized for their enhanced stability and bioavailability compared to linear peptides. The researchers demonstrated that the cyclobutyl group in 2-cyclobutyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoacetic acid contributes to the conformational rigidity of the resulting peptides, thereby improving their binding affinity to target proteins. This finding is particularly relevant for the design of peptide-based inhibitors for challenging targets such as protein-protein interactions (PPIs).
Another study, published in Bioorganic & Medicinal Chemistry Letters in early 2024, investigated the compound's utility in the development of prodrugs. The Fmoc-protected amino acid derivative was shown to facilitate the controlled release of active pharmaceutical ingredients (APIs) in response to specific enzymatic triggers. This property is highly desirable for targeted drug delivery systems, especially in oncology, where minimizing off-target effects is critical. The study reported a significant reduction in systemic toxicity when the prodrug approach was employed, underscoring the potential of 2171638-50-7 in improving therapeutic indices.
In addition to its applications in peptide synthesis and prodrug development, 2-cyclobutyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoacetic acid has also been explored in the context of chemical biology tools. A recent preprint on bioRxiv described its incorporation into activity-based probes (ABPs) for profiling protease activity in complex biological samples. The cyclobutyl moiety was found to enhance the selectivity of these probes, enabling more accurate detection of protease activity in disease models. This advancement holds promise for both diagnostic applications and the identification of novel drug targets.
Despite these promising developments, challenges remain in the large-scale production and purification of 2171638-50-7. A 2023 technical report from a leading pharmaceutical manufacturer highlighted the need for improved synthetic routes to enhance yield and reduce costs. The report suggested that advancements in flow chemistry and continuous manufacturing could address these issues, paving the way for broader adoption of this compound in industrial settings.
In conclusion, 2-cyclobutyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoacetic acid (CAS: 2171638-50-7) represents a valuable building block in modern drug discovery and chemical biology. Its unique structural features enable diverse applications, from peptide therapeutics to prodrugs and diagnostic tools. Ongoing research aims to overcome current limitations in synthesis and scalability, further solidifying its role in the pharmaceutical industry. As the field continues to evolve, this compound is likely to remain a focal point for innovation in targeted therapies and precision medicine.
2171638-50-7 (2-cyclobutyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoacetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)